N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclopropyl-2-(methanesulfonamido)benzamide
• InChI: InChI=1S/C11H14N2O3S/c1-17(15,16)13-10-5-3-2-4-9(10)11(14)12-8-6-7-8/h2-5,8,13H,6-7H2,1H3,(H,12,14)
• InChI Key: AADPMOVELIBQES-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2CC2
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a small molecule that belongs to the class of sulfonamide derivatives and has been studied for its pharmacological properties. In

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide is not fully understood. However, it is believed to act as a modulator of ion channels and receptors, which are important targets for drug development. It has been shown to interact with the voltage-gated sodium channel Nav1.7, which is involved in pain perception. By blocking this channel, N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide may have potential analgesic effects.
Biochemical and Physiological Effects:
N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to modulate the activity of ion channels and receptors, which can affect neuronal signaling and pain perception. In vivo studies have demonstrated that it can reduce pain in animal models, suggesting its potential as an analgesic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide is its high yield and purity in synthesis. It is also relatively easy to handle and store, making it a convenient compound for laboratory experiments. However, one limitation is its potential toxicity, which can affect cell viability and animal health. Careful consideration should be given to the concentration and exposure time of the compound in experiments.

Future Directions

There are several future directions for the study of N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide. One direction is to investigate its potential as a drug candidate for the treatment of pain and inflammation. Another direction is to explore its activity on other ion channels and receptors, which can reveal new targets for drug development. Additionally, studies can be conducted to determine its safety and toxicity profiles, which can inform its potential use in clinical settings.

Scientific Research Applications

N-cyclopropyl-2-[(methylsulfonyl)amino]benzamide has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. In biochemistry, it has been used as a tool to study the function of certain proteins and enzymes. In pharmacology, it has been evaluated for its ability to modulate the activity of ion channels and receptors.